Cas no 1213469-56-7 ((1S)-1-(5-FLUORO-3-METHOXYPHENYL)PROP-2-ENYLAMINE)

• Product Name: (1S)-1-(5-FLUORO-3-METHOXYPHENYL)PROP-2-ENYLAMINE
• CAS No: 1213469-56-7
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5593310
• PubChem ID: 131069659
• Update Time: 2025-05-19

(1S)-1-(5-FLUORO-3-METHOXYPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-FLUORO-3-METHOXYPHENYL)PROP-2-ENYLAMINE
• Benzenemethanamine, α-ethenyl-3-fluoro-5-methoxy-, (αS)-
• N15403
• 1213469-56-7

• Inchi： 1S/C10H12FNO/c1-3-10(12)7-4-8(11)6-9(5-7)13-2/h3-6,10H,1,12H2,2H3/t10-/m0/s1
• InChI Key： GKVSDDNWQSATPL-JTQLQIEISA-N
• SMILES： N[C@H](C1=CC(F)=CC(OC)=C1)C=C

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 255.6±40.0 °C(Predicted)
• pka: 8.26±0.10(Predicted)

Additional information on (1S)-1-(5-FLUORO-3-METHOXYPHENYL)PROP-2-ENYLAMINE

The Chemical Compound CAS No. 1213469-56-7: (1S)-1-(5-Fluoro-3-methoxyp henyl)prop-2-enylamine

The compound with CAS No. 1213469-56-7, commonly referred to as (1S)-1-(5-fluoro-3-methoxyphenyl)prop-2-enylamine, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amines and features a chiral center, making it particularly interesting for stereochemistry studies. The molecule consists of a phenyl ring substituted with fluorine and methoxy groups, connected to a propenylamine moiety. This unique structure endows the compound with versatile chemical properties, which have been explored in recent research studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1S)-1-(5-fluoro-3-methoxyphenyl)prop-2-enylamine through various routes, including asymmetric catalysis and enantioselective reactions. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-throughput screening in drug discovery programs. The presence of the fluorine atom and methoxy group on the phenyl ring introduces electronic and steric effects that can modulate the reactivity of the molecule, as demonstrated in recent studies on its interaction with biological targets.

In terms of applications, (1S)-1-(5-fluoro-3-methoxyphenyl)prop-2-enylamine has shown promise in the field of medicinal chemistry. Researchers have investigated its potential as a lead compound for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies published in 2023 highlighted its ability to inhibit key enzymes involved in tumor progression, suggesting its potential as an anticancer agent. Additionally, its stereochemical properties make it a valuable tool in chiral recognition studies and enantioselective catalysis.

The environmental impact of (1S)-1-(5-fluoro-3-methoxyphenyl)prop-2-enylamine has also been a topic of recent research. Studies conducted under environmentally relevant conditions have assessed its biodegradability and toxicity to aquatic organisms. These findings are crucial for ensuring the sustainable use of this compound in industrial processes and for minimizing its ecological footprint.

Furthermore, advancements in computational chemistry have allowed researchers to predict the physicochemical properties of (1S)-1-(5-fluoro-3-methoxyphenyl)prop-2-enylamine with high accuracy. Molecular modeling studies have provided insights into its solubility, stability, and interaction with biological systems, which are essential for optimizing its formulation and delivery in pharmaceutical applications.

In conclusion, (1S)-1-(5-fluoro-3-methoxyphenyl)prop-2-enylamine (CAS No. 1213469-56-7) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent breakthroughs in synthesis and characterization techniques, positions it as a valuable tool for advancing research in medicinal chemistry, materials science, and environmental studies. Continued exploration into its properties and potential uses will undoubtedly contribute to further innovations in these fields.